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Compound of Interest

Compound Name: DU125530

Cat. No.: B1670982 Get Quote

For researchers, scientists, and drug development professionals working with DU125530, a

selective 5-HT1A receptor antagonist, a comprehensive understanding of safety protocols and

handling procedures is paramount. This document provides essential, immediate safety and

logistical information, including operational and disposal plans, to ensure the safe and effective

use of this compound in a laboratory setting.

Physicochemical Properties
DU125530, with the chemical name 2-[4-[4-(7-chloro-2,3-dihydro-1,4-benzodioxin-5-yl)-1-

piperazinyl]butyl]-1,2-benzisothiazol-3(2H)-one-1,1-dioxide, is a potent antagonist of the 5-

HT1A receptor.[1][2] A summary of its key physicochemical properties is presented below.

Property Value Reference

CAS Number 161611-99-0 [2]

Molecular Formula C23H26ClN3O5S [2][3]

Molecular Weight 491.99 g/mol [2][3]
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While a specific Material Safety Data Sheet (MSDS) for DU125530 is not publicly available,

safety protocols can be established based on its chemical structure and the handling

procedures for similar 5-HT1A receptor antagonists such as Buspirone and WAY-100635.

Recommended Personal Protective Equipment:

PPE Category Item Specifications

Eye Protection Safety glasses or goggles Chemical splash-proof

Hand Protection Chemical-resistant gloves Nitrile or neoprene

Body Protection Laboratory coat Standard

Respiratory Protection
Not generally required for

small quantities

Use in a well-ventilated area. If

dust or aerosols are

generated, a NIOSH-approved

respirator is recommended.

General Safety and Handling Precautions:

Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to minimize

inhalation exposure.

Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of contact, rinse the

affected area immediately and thoroughly with water.

Hygiene: Practice good laboratory hygiene. Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the laboratory.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away

from incompatible materials.

First Aid Measures
In the event of exposure to DU125530, the following first aid measures should be taken:
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Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water for at least 15

minutes.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek medical attention.

Ingestion

Do not induce vomiting. If the individual is

conscious, rinse their mouth with water and

seek immediate medical attention.

Operational Plan: Handling and Use in Experiments
DU125530 is typically used in solution for in vitro and in vivo studies.

Preparation of Stock Solutions:

Accurately weigh the required amount of DU125530 powder using an analytical balance in a

chemical fume hood.

Dissolve the powder in a suitable solvent, such as dimethyl sulfoxide (DMSO), to create a

concentrated stock solution.

Further dilute the stock solution with the appropriate experimental buffer or vehicle to the

desired final concentration immediately before use.

Disposal Plan
All waste materials containing DU125530 should be handled as hazardous chemical waste.

Solid Waste: Collect unused DU125530 powder and any contaminated disposable materials

(e.g., weigh boats, pipette tips) in a designated, labeled hazardous waste container.
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Liquid Waste: Collect all solutions containing DU125530 in a labeled, sealed, and

appropriate hazardous liquid waste container.

Disposal: Dispose of all hazardous waste in accordance with local, state, and federal

regulations. Contact your institution's environmental health and safety department for

specific disposal procedures.

Experimental Protocols
Detailed experimental protocols for DU125530 are described in various scientific publications.

The key methodologies cited include receptor autoradiography, intracerebral microdialysis, and

electrophysiological recordings.
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Caption: Antagonistic action of DU125530 on the 5-HT1A receptor signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
DU125530]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670982#personal-protective-equipment-for-
handling-du125530]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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